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Compound of Interest

Compound Name: Sodium chromite

Cat. No.: B080656

Disclaimer: This document provides essential safety and logistical information for handling
sodium chromite and related compounds in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals. This guide is a supplementary resource and
should not replace the official Safety Data Sheet (SDS) provided by the manufacturer, nor
comprehensive safety training.

Crucial Distinction: Sodium Chromite (NaCrO2z) vs. Sodium Chromate (Na2CrOa)

It is imperative to distinguish between Sodium Chromite (NaCrOz2) and Sodium Chromate
(Naz2Cr0Oa), as their hazard profiles differ significantly. While one Safety Data Sheet identifies
Sodium Chromite (NaCrOz2) as not being a hazardous substance or mixture, Sodium
Chromate (NazCrOa) is a highly hazardous chemical.[1] Given the severe risks associated with
hexavalent chromium compounds, which are often grouped under the "chromate” name, this
guide will focus on the stringent safety protocols required for Sodium Chromate. Always verify
the specific chemical identity and consult the corresponding SDS before handling.

Personal Protective Equipment (PPE) for Sodium
Chromate (Naz2CrOa)

A comprehensive PPE strategy is critical to mitigate the risks associated with Sodium
Chromate, which include toxicity, carcinogenicity, and severe skin and eye damage.[2][3][4][5]

Engineering Controls

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b080656?utm_src=pdf-interest
https://www.benchchem.com/product/b080656?utm_src=pdf-body
https://www.benchchem.com/product/b080656?utm_src=pdf-body
https://www.benchchem.com/product/b080656?utm_src=pdf-body
https://www.benchchem.com/product/b080656?utm_src=pdf-body
https://neicorporation.com/msds/NANOMYTE_NAB-10_NaCrO2_SDS.pdf
https://en.gazfinder.com/sodium-chromate/
https://www.sigmaaldrich.com/JP/en/sds/aldrich/307831?userType=undefined
https://sdfine.com/media/catalog/product/attachment/36177URMSDS.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/111600-SDS-EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Control Type

Description

Ventilation

Use in a well-ventilated area.[4] Process
enclosures, local exhaust ventilation, or other
engineering controls should be used to keep
airborne levels below recommended exposure
limits.[6][7]

Safety Shower & Eyewash

A safety shower and eyewash station must be

readily available in the immediate work area.

Personal Protective Equipment
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PPE Category Specific Recommendations

Wear chemical safety goggles or a face shield
with goggles.[2][8] Eye protection should be
) tested and approved under appropriate
Eye and Face Protection
government standards such as NIOSH (US) or
EN 166 (EU).[9] Do not wear contact lenses

when working with this substance.[8]

Wear a lab coat, and consider a full suit for large
spills.[7] Protective clothing made from materials
) ) that cannot be permeated or degraded by the
Skin and Body Protection )
substance, such as Tyvek®, is recommended.
[8] All protective clothing should be clean and

put on before work.[8]

Wear protective gloves made of natural rubber,

neoprene, or nitrile.[8][10] Gloves must be
Hand Protection inspected before use, and proper glove removal

technigue (without touching the glove's outer

surface) must be followed.[1][9]

If there is a potential for exposure to dust or
mists, use a NIOSH-approved respirator.[2][8]
[10] For exposures over 0.005 mg/m3 (as
Chromium VI), a NIOSH-approved air-purifying,
Respiratory Protection particulate filter respirator with an N95 filter is
recommended.[8] Improper use of respirators is
dangerous and requires a written program that

includes training, fit testing, and medical exams.

[8]

Operational and Disposal Plans
Handling and Storage

o Handling: Avoid all personal contact, including inhalation of dust.[4] Do not eat, drink, or
smoke when using this product.[3] Wash hands thoroughly after handling.[2][6]
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» Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[7][10]
Store locked up.[3] Keep away from combustible materials and acids.[10]

Spill Procedures

In the event of a Sodium Chromate spill, follow these steps:

Evacuate: Evacuate unnecessary personnel from the area.[6]
e Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent the spill from entering drains or waterways.[4]
o Clean-up:

o For small spills, use appropriate tools to place the spilled solid in a convenient waste
disposal container.[7]

o For large spills, do not touch the spilled material.[7] Use a wet method or a vacuum with a
HEPA filter to reduce dust during clean-up; do not dry sweep.[8]

o Absorb with an inert dry material and place in an appropriate waste disposal container.[6]
o Decontaminate: Wash the spill site after the material pickup is complete.[11]

o Dispose: Dispose of the waste as a hazardous material in accordance with all local, state,
and federal regulations.[8][10]

Disposal Plan

Dispose of Sodium Chromate waste as a hazardous waste.[8] Contact a licensed professional
waste disposal service.[9] Do not let the product enter drains.[3] Dispose of contents and
container in accordance with all local, regional, national, and international regulations.[6]

Emergency Procedures for Sodium Chromate
Exposure

Immediate action is critical in the event of exposure.
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[12] Remove contact
lenses if present and easy to do.[3] Seek

immediate medical attention.[7]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes.[7][12] Wash the affected
area with soap and water.[1] Seek immediate

medical attention.[7]

Remove the victim to fresh air.[4][10] If not

breathing, give artificial respiration.[7] If

Inhalation o ]
breathing is difficult, give oxygen.[7] Seek
immediate medical attention.[7]
Do NOT induce vomiting.[3][9] Rinse mouth with
) water.[1][9] Never give anything by mouth to an
Ingestion

unconscious person.[1][7] Seek immediate

medical attention.[3][7]

Quantitative Data for Sodium Chromate

husical and Chemical .

Property Value
Appearance Yellow crystalline solid[13]
Melting Point 792°C[2][11]
Solubility Highly soluble in water[2]
Specific Gravity 2.72[11]
Toxicity Data
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| Route | Species | Value | |---|---| | Oral LD50 | Rat | 50 mg/kg[10] | | Oral LD50 | Rat | 136
mg/kg[11] | | Dermal LD50 | Rabbit | 1600 mg/kg[11] | | Inhalation LC50 | Rat | 100
mg/m3/4H[11] |

Exposure Limits for Chromium (V1)

Organization Limit

OSHA 0.005 mg/m3 (8-hour TWA)[8]
NIOSH 0.001 mg/m3 (10-hour TWA)[8]
ACGIH 0.05 mg/m3 (8-hour TWA)[8]

Experimental Workflow Diagram
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Sodium Chromate Handling Workflow
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Caption: Workflow for the safe handling of Sodium Chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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